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Compound of Interest

Compound Name: DDO-2093 dihydrochloride

Cat. No.: B10854515

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of DDO-2093
dihydrochloride, a potent inhibitor of the MLL1-WDRS5 protein-protein interaction. Adherence
to proper preparation and storage techniques is crucial for ensuring the compound's stability
and the reproducibility of experimental results.

Compound Data and Storage Recommendations

A summary of the key quantitative data for DDO-2093 dihydrochloride is presented in the
table below. It is critical to note that specific solubility data in common laboratory solvents is not
readily available from suppliers. Therefore, a preliminary solubility assessment is
recommended to determine the optimal concentration for your stock solution.
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Parameter Value Source
Molecular Formula C29H39CI3FN9O3 [1]

Molecular Weight 687.04 g/mol [1]

Appearance Solid N/A
Recommended Solvent Dimethyl sulfoxide (DMSO) General Practice

- To be determined
Solubility in DMSO ) N/A
experimentally

Storage of Solid Store at 2-8°C, desiccated.[2] [2]

Storage of Stock Solution -20°C or -80°C in aliquots General Practice

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps for preparing a stock solution of DDO-2093 dihydrochloride in
DMSO. A preliminary small-scale solubility test is included to establish a suitable working
concentration.

Materials and Equipment:

DDO-2093 dihydrochloride powder

e Anhydrous or molecular biology grade dimethyl sulfoxide (DMSO)
e Microcentrifuge tubes (e.g., 1.5 mL)

» Sterile polypropylene conical tubes (e.g., 15 mL or 50 mL)

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile, filtered pipette tips

e Optional: Water bath or heat block, sterile syringe filters (0.22 um)
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e Personal Protective Equipment (PPE): Safety glasses, lab coat, and chemical-resistant
gloves

Procedure:

o Safety Precautions: DDO-2093 dihydrochloride is harmful if swallowed and very toxic to
aquatic life.[1] Handle the compound in a well-ventilated area or a chemical fume hood.
Wear appropriate PPE at all times.

o Small-Scale Solubility Test (Recommended): a. Weigh out a small, precise amount of DDO-
2093 dihydrochloride (e.g., 1 mg) and place it in a microcentrifuge tube. b. Add a small,
measured volume of DMSO (e.g., 20 uL) to the tube. c. Vortex the tube for 1-2 minutes to
facilitate dissolution. d. Visually inspect the solution against a light source for any
undissolved particles. e. If the compound has fully dissolved, continue adding small,
measured volumes of DMSO and vortexing until precipitation is observed or your desired
concentration range is achieved. This will help determine the maximum practical stock
concentration.

o Calculating the Required Mass: a. Determine the desired concentration (e.g., 10 mM) and
volume (e.g., 1 mL) of your stock solution. b. Use the following formula to calculate the mass
of DDO-2093 dihydrochloride required: Mass (g) = Concentration (mol/L) x Volume (L) x
Molecular Weight ( g/mol ) c. Example Calculation for 1 mL of a 10 mM stock solution:

o Mass (g) = 0.010 mol/L x 0.001 L x 687.04 g/mol
o Mass (g) = 0.00687 g = 6.87 mg

o Dissolution: a. Carefully weigh the calculated amount of DDO-2093 dihydrochloride and
place it into a sterile conical tube. b. Add the desired volume of DMSO to the tube. c. Tightly
cap the tube and vortex thoroughly until the solid is completely dissolved. If necessary,
gentle warming in a water bath (up to 37°C) can be used to aid dissolution, but avoid
excessive heat.

» Sterilization (Optional): a. For cell-based assays, it is advisable to sterile-filter the stock
solution. b. Using a sterile syringe, draw up the DDO-2093 solution and pass it through a
0.22 um syringe filter into a new sterile tube. Note that some loss of the compound may
occur due to filter binding.
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» Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. b. Clearly label the aliquots with the compound name, concentration,
date of preparation, and solvent. c. Store the aliquots at -20°C or -80°C for long-term
storage. When ready to use, thaw an aliquot at room temperature and vortex gently before
diluting into your experimental medium.

Visualized Workflow and Signaling Pathways

The following diagrams illustrate the experimental workflow for preparing the DDO-2093
dihydrochloride stock solution.
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Stock Solution Preparation Workflow
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Caption: Workflow for DDO-2093 dihydrochloride stock solution preparation.
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DDO-2093 Mechanism of Action
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Caption: DDO-2093 inhibits the WDR5-MLL1 interaction, blocking H3K4 methylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dihydrochloride-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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